Cas no 584-71-4 (Butyl 4-fluoro-3-nitrobenzoate)

• Product name: Butyl 4-fluoro-3-nitrobenzoate
• CAS No: 584-71-4
• MF: C₁₁H₁₂NO₄F
• MW: 241.216
• CID: 2833550
• PubChem ID: 60730720

Butyl 4-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 584-71-4
• DTXCID10684734
• SCHEMBL17542258
• Benzoic acid, 4-fluoro-3-nitro-, butyl ester
• AKOS009165890
• DTXSID30733990
• Butyl 4-fluoro-3-nitrobenzoate

• Inchi： InChI=1S/C11H12FNO4/c1-2-3-6-17-11(14)8-4-5-9(12)10(7-8)13(15)16/h4-5,7H,2-3,6H2,1H3
• InChI Key： NATYIOUMYONBNM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 241.07503603Da
• Monoisotopic Mass: 241.07503603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų